Cas no 36687-17-9 (6-Methoxy-2-nitrobenzofuran)

• Product Name: 6-Methoxy-2-nitrobenzofuran
• CAS No: 36687-17-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 323481
• PubChem ID: 298521
• Update Time: 2025-04-26

6-Methoxy-2-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-nitrobenzofuran
• 6-methoxy-2-nitro-1-benzofuran
• 6-methoxy-2-nitro-benzofuran
• AC1L6T93
• AK146952
• Benzofuran, 6-methoxy-2-nitro-
• CTK1C6642
• Nitro-2 methoxy-6 benzofuranne
• NSC170708
• DTXSID20305408
• NSC-170708
• 36687-17-9
• A924055

• Inchi： 1S/C9H7NO4/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5H,1H3
• InChI Key： GDXGCYKZSGUDLX-UHFFFAOYSA-N
• SMILES： O1C(=CC2C=CC(=CC1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 65.51
• LogP: 2.87280

6-Methoxy-2-nitrobenzofuran Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-Methoxy-2-nitrobenzofuran

Introduction to 6-Methoxy-2-nitrobenzofuran (CAS No. 36687-17-9)

6-Methoxy-2-nitrobenzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 36687-17-9, is a significant organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry. This heterocyclic aromatic compound features a benzofuran core substituted with a methoxy group at the 6-position and a nitro group at the 2-position. The structural configuration of 6-Methoxy-2-nitrobenzofuran makes it a versatile intermediate, serving as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The benzofuran scaffold is a prominent motif in natural products and pharmaceuticals, known for its biological activity and structural diversity. The presence of both electron-withdrawing and electron-donating substituents in 6-Methoxy-2-nitrobenzofuran enhances its reactivity, making it a valuable precursor for further functionalization. The methoxy group introduces steric hindrance and electronic effects that can modulate the reactivity of the nitro group, while the nitro group provides a site for reduction to an amine or further derivatization.

In recent years, 6-Methoxy-2-nitrobenzofuran has been explored in various synthetic pathways due to its utility in constructing more intricate molecular frameworks. One notable application is in the synthesis of biologically active heterocycles that exhibit pharmacological properties. For instance, derivatives of benzofuran have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The nitro group in 6-Methoxy-2-nitrobenzofuran can be selectively reduced to an amine, which can then be further modified through diazotization or coupling reactions to introduce additional functional groups.

The synthesis of 6-Methoxy-2-nitrobenzofuran typically involves the nitration of 6-methoxybenzaldehyde or 6-methoxy-o-benzoquinone, followed by cyclization under appropriate conditions. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, enabling higher yields and cleaner reaction profiles. These developments are particularly relevant in industrial settings where scalability and cost-effectiveness are critical factors.

Recent research has highlighted the role of 6-Methoxy-2-nitrobenzofuran in medicinal chemistry, particularly in the design of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the structural features of benzofuran derivatives, researchers have developed small molecules that can selectively inhibit specific kinases. The nitro group in 6-Methoxy-2-nitrobenzofuran serves as a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of these inhibitors.

The chemical reactivity of 6-Methoxy-2-nitrobenzofuran also makes it useful in material science applications. For example, it can be polymerized or incorporated into coordination complexes with metal ions to create functional materials with unique properties. These materials may find applications in catalysis, sensing, or even optoelectronics.

From a computational chemistry perspective, 6-Methoxy-2-nitrobenzofuran has been studied to understand its electronic structure and reactivity trends. Density functional theory (DFT) calculations have provided insights into how the methoxy and nitro groups influence the molecule's energy landscape and interaction with biological targets. Such computational studies are essential for guiding experimental efforts and optimizing drug-like properties.

The industrial production of 6-Methoxy-2-nitrobenzofuran requires careful consideration of safety and environmental factors. While not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety and minimize environmental impact. Efficient waste management strategies are also crucial to mitigate any potential ecological concerns associated with its synthesis and use.

In conclusion,6-Methoxy-2-nitrobenzofuran (CAS No. 36687-17-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential biological activity. As research continues to uncover new synthetic pathways and applications,6-Methoxy-2-nitrobenzofuran will undoubtedly remain a key player in the chemical industry.